Cas no 732939-58-1 (6-Sulfonaphthalene-1,4-dicarboxylic acid)

• Product Name: 6-Sulfonaphthalene-1,4-dicarboxylic acid
• CAS No: 732939-58-1
• MF: C₁₂H₈O₇S
• MW: 296.252722740173
• CID: 2083243
• PubChem ID: 20296755
• Update Time: 2025-05-20

6-Sulfonaphthalene-1,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-sulfonaphthalene-1,4-dicarboxylic acid
• 1,4-Naphthalenedicarboxylic acid, 6-sulfo-
• 6-sulfonaphthalene-1,9-dicarboxylicacid
• ML01063
• CS-0110745
• 732939-58-1
• YSZC152
• E81346
• SCHEMBL11336339
• 1,4-Naphthalenedicarboxylicacid,6-sulfo-
• MFCD32708517
• 6-Sulfonaphthalene-1,4-dicarboxylic acid

• Inchi： 1S/C12H8O7S/c13-11(14)8-3-4-9(12(15)16)10-5-6(20(17,18)19)1-2-7(8)10/h1-5H,(H,13,14)(H,15,16)(H,17,18,19)
• InChI Key： DIXLPXBXYWKJKT-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(C(=O)O)=CC=C(C(=O)O)C2=C1)(=O)(=O)O

Computed Properties

• Exact Mass: 295.99907376g/mol
• Monoisotopic Mass: 295.99907376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 6-Sulfonaphthalene-1,4-dicarboxylic acid

6-Sulfonaphthalene-1,4-dicarboxylic Acid (CAS No: 732939-58-1)

6-Sulfonaphthalene-1,4-dicarboxylic acid is a highly versatile and intriguing compound with the CAS registry number 732939-58-1. This compound belongs to the family of naphthoic acids, which are derivatives of naphthalene with carboxylic acid groups. The presence of a sulfonic acid group at the 6-position of the naphthalene ring introduces unique chemical properties, making it a subject of interest in various scientific and industrial applications. Recent advancements in synthetic chemistry and materials science have further highlighted its potential in fields such as polymer chemistry, pharmaceuticals, and electronic materials.

The molecular structure of 6-sulfonaphthalene-1,4-dicarboxylic acid is characterized by a naphthalene backbone with two carboxylic acid groups at positions 1 and 4, and a sulfonic acid group at position 6. This arrangement imparts the compound with both hydrophilic and aromatic characteristics. The sulfonic acid group enhances its solubility in polar solvents, while the naphthalene core provides stability and aromaticity. These properties make it an ideal candidate for applications requiring both electronic conductivity and solubility.

Recent studies have explored the use of 6-sulfonaphthalene-1,4-dicarboxylic acid in the synthesis of advanced materials. For instance, researchers have employed this compound as a building block for polyaniline-based conductive polymers, which exhibit exceptional electrical properties. The sulfonic acid group facilitates protonation during polymerization, leading to improved conductivity and mechanical stability. These polymers have shown promise in applications such as flexible electronics, energy storage devices, and sensors.

In the pharmaceutical industry, 6-sulfonaphthalene-1,4-dicarboxylic acid has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with metal ions has been leveraged to create drug delivery systems that can target specific tissues or cells. For example, studies have demonstrated its effectiveness in encapsulating anticancer drugs, enabling controlled release and reducing systemic toxicity.

The synthesis of 6-sulfonaphthalene-1,4-dicarboxylic acid typically involves multi-step processes that combine aromatic substitution reactions with sulfonation techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields.

From an environmental standpoint, 6-sulfonaphthalene-1,4-dicarboxylic acid has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, it can be metabolized by microorganisms without releasing harmful byproducts. This makes it a sustainable choice for industries seeking eco-friendly alternatives.

In conclusion, 6-sulfonaphthalene-1,4-dicarboxylic acid (CAS No: 732939-58-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and recent research breakthroughs underscore its importance as a valuable material for future technological advancements.